Methyl 2-[3-(2-bromophenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetate

• IUPAC Name: methyl 2-[3-(2-bromophenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C19H15BrO6/c1-11-19(26-15-6-4-3-5-14(15)20)18(22)13-8-7-12(9-16(13)25-11)24-10-17(21)23-2/h3-9H,10H2,1-2H3
• InChI Key: ZSGCUGLMQQPCFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)OC)OC3=CC=CC=C3Br
• Molecular Formula: C19H15BrO6
• Molecular Weight: 419.2 g/mol
• CAS No.: 847037-42-7

Description

Methyl 2-[3-(2-bromophenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C19H15BrO6 and its molecular weight is 419.227. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Methyl 2-[3-(2-bromophenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetate and similar compounds have been studied for their crystal structures. For instance, Lee et al. (2017) examined the crystal structure of a related compound, providing insights into its molecular conformation and interactions (Lee, Ryu, & Lee, 2017).

Antibacterial Activity

Compounds with structures similar to this compound have been synthesized and evaluated for their antibacterial properties. Desai et al. (2001) synthesized a series of compounds and tested their effectiveness against various microbes (Desai, Dave, Shah, & Vyas, 2001).

Antimicrobial Profile

Fuloria et al. (2014) investigated the antimicrobial properties of compounds derived from bromo-m-cresol, which shares structural similarities with the subject compound. These derivatives showed promising antibacterial and antifungal activities (Fuloria, Fuloria, & Gupta, 2014).

Synthesis and Biological Investigations

Compounds related to this compound have been synthesized and their biological activities explored. For example, the synthesis and antimicrobial profile of new Schiff bases and Thiazolidinone derivatives were studied by Elhafez et al. (2003), highlighting the potential of these compounds in biological applications (Elhafez, Khrisy, Badria, & Fathy, 2003).

Antioxidant and Anticancer Activities

Dong et al. (2022) investigated methylated and acetylated derivatives of bromophenols, which have structural similarities with the compound . These derivatives showed significant antioxidant and anticancer potential, warranting further investigation (Dong, Wang, Guo, Stagos, Giakountis, Trachana, Lin, Liu, & Liu, 2022).